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Compound of Interest

Compound Name: Eriocitrin

Cat. No.: B1671051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Eriocitrin, a prominent flavonoid found in citrus fruits, undergoes extensive metabolism in the

body, giving rise to a variety of metabolites that are believed to be responsible for its diverse

biological activities. Understanding the specific molecular targets of these metabolites is crucial

for elucidating their mechanisms of action and for the development of novel therapeutics. This

guide provides a comparative overview of the confirmed molecular targets of the principal

metabolites of eriocitrin—eriodictyol, hesperetin, and homoeriodictyol—supported by available

experimental data.

Comparative Analysis of Molecular Targets
The primary metabolites of eriocitrin have been shown to interact with a range of molecular

targets, influencing key cellular signaling pathways involved in inflammation, oxidative stress,

and metabolism. The following tables summarize the available quantitative data for these

interactions.
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Metabolite Target Assay Type Value Reference

Eriodictyol

Influenza RNA-

dependent RNA

polymerase

Inhibition Assay IC50: 18 nM [1]

Hesperetin

UDP-

Glucuronosyltran

sferase 1A1

(UGT1A1)

Inhibition Assay
IC50: <10 µM,

Ki: <10 µM
[2]

UDP-

Glucuronosyltran

sferase 1A3

(UGT1A3)

Inhibition Assay
IC50: <10 µM,

Ki: <10 µM
[2]

UDP-

Glucuronosyltran

sferase 1A9

(UGT1A9)

Inhibition Assay
IC50: <10 µM,

Ki: <10 µM
[2]

Eriocitrin

Human Carbonic

Anhydrase VA

(hCA VA)

Inhibition Assay Ki: 0.15 µM [3]

Homoeriodictyol

Sodium-Glucose

Cotransporter 1

(SGLT-1)

Glucose Uptake

Assay

29.0 ± 3.90%

increase at 100

µM

[4]

Note: IC50 (Half-maximal inhibitory concentration) and Ki (Inhibition constant) are measures of

the potency of a substance in inhibiting a specific biological or biochemical function.

Signaling Pathways and Experimental Workflows
To visually represent the complex interactions and experimental procedures discussed, the

following diagrams have been generated using the DOT language.
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Metabolism of Eriocitrin and Molecular Targets of its Metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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